6-Bromo-8-chloro-2-methylimidazo[1,2-a]pyridine
Overview
Description
6-Bromo-8-chloro-2-methylimidazo[1,2-a]pyridine (BCMIP) is a heterocyclic aromatic compound belonging to the imidazopyridine family. It is a colorless, crystalline solid with a molecular weight of 256.77 g/mol and a melting point of 140-142°C. BCMIP is a versatile compound that has been used in a variety of scientific research applications, including as a fluorescent dye, a photochemical reagent, and a fluorescent probe for imaging.
Scientific Research Applications
Antiviral Properties
Imidazo[1,2-a]pyridines have shown promising antiviral properties . This makes them a potential candidate for the development of new antiviral drugs.
Antiulcer Activity
These compounds have demonstrated antiulcer activity , suggesting their potential use in the treatment of ulcers.
Antibacterial Applications
Imidazo[1,2-a]pyridines have been found to possess antibacterial properties , making them useful in the fight against bacterial infections.
Anticancer Properties
These compounds have shown anticancer properties , indicating their potential use in cancer treatment.
Antifungal Activity
Imidazo[1,2-a]pyridines have antifungal properties , which could be utilized in the treatment of fungal infections.
Antituberculosis Properties
Recent research has shown that imidazo[1,2-a]pyridines have antituberculosis properties , suggesting their potential use in the treatment of tuberculosis.
Mechanism of Action
Target of Action
The primary targets of 6-Bromo-8-chloro-2-methylimidazo[1,2-a]pyridine are still under investigation. It is known that imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
It is known that imidazo[1,2-a]pyridine analogues interact with their targets to inhibit the growth of tuberculosis bacteria .
Biochemical Pathways
Imidazo[1,2-a]pyridine analogues are known to interfere with the life cycle of tuberculosis bacteria, thereby inhibiting their growth .
Pharmacokinetics
It is known that imidazo[1,2-a]pyridine analogues have good microsomal stability .
Result of Action
The result of the action of 6-Bromo-8-chloro-2-methylimidazo[1,2-a]pyridine is the inhibition of the growth of tuberculosis bacteria . This leads to a reduction in the bacterial load, contributing to the treatment of tuberculosis .
properties
IUPAC Name |
6-bromo-8-chloro-2-methylimidazo[1,2-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClN2/c1-5-3-12-4-6(9)2-7(10)8(12)11-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYMSGTAZBSRLTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(C=C(C2=N1)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.